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Compound of Interest

Compound Name: N-Methylethanamine-d2

Cat. No.: B1433879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of N-
Methylethanamine-d2. The following procedures are intended to serve as a guide and may

require optimization for specific experimental needs.

Quantitative Data Summary
The physical and chemical properties of N-Methylethanamine are summarized below. It is

assumed that the deuterated form (N-Methylethanamine-d2) exhibits similar properties. For

precise calculations, refer to the Certificate of Analysis (CofA) provided by the supplier for the

specific lot of N-Methylethanamine-d2 being used.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1433879?utm_src=pdf-interest
https://www.benchchem.com/product/b1433879?utm_src=pdf-body
https://www.benchchem.com/product/b1433879?utm_src=pdf-body
https://www.benchchem.com/product/b1433879?utm_src=pdf-body
https://www.benchchem.com/product/b1433879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (for N-
Methylethanamine)

Remarks

Molecular Formula C₃H₇D₂N
The formula for the deuterated

compound.

Molecular Weight Refer to Certificate of Analysis

The molecular weight will vary

slightly from the non-

deuterated form (59.11 g/mol )

due to the presence of

deuterium.

Appearance
Colorless to slightly yellow

liquid[1]

Characteristic ammonia-like

odor.[1]

Density ~0.6962 g/cm³[1]
Assumed to be similar to the

non-deuterated form.

Boiling Point ~36.5 °C[1]
Assumed to be similar to the

non-deuterated form.

Solubility

Highly soluble in polar solvents

(e.g., water, methanol, ethanol)

[1]

Limited solubility in non-polar

solvents.[1]

Storage Conditions

Store at 2-8°C in a tightly

sealed container under an inert

atmosphere.

Protect from moisture.

Experimental Protocol: Preparation of a 10 mM N-
Methylethanamine-d2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N-Methylethanamine-d2
in a suitable deuterated solvent. Deuterated solvents are recommended to avoid isotopic

dilution in subsequent experiments where the deuterium label is critical.

Materials and Equipment
N-Methylethanamine-d2
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Deuterated solvent (e.g., Methanol-d4 (CD₃OD), Deuterium oxide (D₂O), or Chloroform-d

(CDCl₃))[2][3][4]

Glass vials with PTFE-lined caps

Micropipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Fume hood

Safety Precautions
N-Methylethanamine is a flammable and corrosive liquid.[5] Handle with appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

All procedures should be performed in a well-ventilated fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Step-by-Step Procedure
Determine the Molecular Weight: Obtain the precise molecular weight of N-
Methylethanamine-d2 from the Certificate of Analysis provided by the supplier.

Solvent Selection: Choose a deuterated solvent in which N-Methylethanamine-d2 is readily

soluble. Based on the high solubility of N-Methylethanamine in polar solvents, Methanol-d4

or Deuterium oxide are suitable choices.[1][2]

Calculation of Mass: Calculate the mass of N-Methylethanamine-d2 required to prepare the

desired volume and concentration of the stock solution.

Formula for calculating mass: Mass (g) = Desired Concentration (mol/L) x Desired Volume

(L) x Molecular Weight ( g/mol )

Example for 10 mL of a 10 mM stock solution:
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Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 10 mL = 0.010 L

Assuming a Molecular Weight of 61.13 g/mol (example value, use the value from your

CofA)

Mass (g) = 0.010 mol/L * 0.010 L * 61.13 g/mol = 0.0006113 g = 0.6113 mg

Preparation of the Stock Solution: a. Tare a clean, dry glass vial with a cap on an analytical

balance. b. Carefully add the calculated mass of N-Methylethanamine-d2 to the vial using a

micropipette. c. Record the exact mass of the compound added. d. In the fume hood, add

the desired volume of the chosen deuterated solvent to the vial. e. Securely cap the vial. f.

Vortex the solution until the N-Methylethanamine-d2 is completely dissolved.

Recalculate the Final Concentration: Based on the actual mass of N-Methylethanamine-d2
added, recalculate the precise concentration of the stock solution.

Formula for actual concentration: Actual Concentration (mol/L) = [Mass added (g) /

Molecular Weight ( g/mol )] / Volume of solvent (L)

Storage: Store the stock solution at 2-8°C in the tightly capped vial. For long-term storage,

consider flushing the vial with an inert gas (e.g., argon or nitrogen) to minimize degradation.

Experimental Workflow
The following diagram illustrates the workflow for the preparation of the N-Methylethanamine-
d2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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